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For Researchers, Scientists, and Drug Development Professionals

Introduction
Semicarbazide hydrochloride (CAS 563-41-7) is a versatile and highly reactive organic

compound with significant applications in pharmaceutical synthesis, analytical chemistry, and

biomedical research.[1][2] As a primary amine derivative, it serves as a crucial building block

for the synthesis of a wide array of heterocyclic compounds and as a derivatizing agent for the

characterization of carbonyl compounds.[1][3] This technical guide provides an in-depth

overview of the physicochemical properties, synthesis, and key applications of semicarbazide
hydrochloride, with a focus on detailed experimental protocols and its role in biological

pathways.

Physicochemical Properties
Semicarbazide hydrochloride is a white to off-white crystalline solid.[4][5] It is readily soluble

in water, moderately soluble in polar organic solvents like ethanol and methanol, and insoluble

in nonpolar solvents such as ether.[6][7] The compound is stable under standard conditions but

is incompatible with strong oxidizing agents and strong bases.[8][9]

Table 1: Physicochemical Properties of Semicarbazide Hydrochloride
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Property Value Reference(s)

CAS Number 563-41-7 [3]

Molecular Formula CH₆ClN₃O [8]

Molecular Weight 111.53 g/mol [4][8]

Melting Point 175-177 °C (decomposes) [8][10]

Boiling Point
235.3 °C at 760 mmHg

(calculated)
[8]

Solubility in Water 100 g/L at 15-20 °C [3][11]

pKa 10.8 [12]

Appearance White crystalline solid/powder [3][6]

pH 1.5 (100 g/L in H₂O at 20 °C) [5][10]

Synthesis of Semicarbazide Hydrochloride
The most common industrial synthesis of semicarbazide hydrochloride involves the reaction

of urea with hydrazine hydrate, followed by acidification with hydrochloric acid.[13][14]

Reaction Scheme:
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Reactants

Process

Product

Semicarbazide HCl

1. Dissolve Semicarbazide HCl & NaOAc in Ethanol
2. Heat to reflux (30 min)

Sodium Acetate Carbonyl Compound
(Aldehyde or Ketone)

4. Add Carbonyl Compound to filtrate

3. Hot filtration to remove NaCl

5. Reflux for 1 hour

6. Cool to room temperature

7. Filter precipitate
8. Wash with cold Ethanol

9. Dry under vacuum

Crystalline Semicarbazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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